1-Nitro-4-(2,2,3,3-tetrafluoropropoxy)benzene
Cat. No. B2456626
M. Wt: 253.153
InChI Key: JEPDRBCJTPBIMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][C:19](=[O:20])[OH:21].[Fe:22].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][c:7]([O:10][CH2:11][C:12]([CH:13]([F:14])[F:15])([F:16])[F:17])[cH:8][cH:9]1>>[NH2:1][c:4]1[cH:5][cH:6][c:7]([O:10][CH2:11][C:12]([CH:13]([F:14])[F:15])([F:16])[F:17])[cH:8][cH:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CC(=O)O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Fe]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=[N+]([O-])c1ccc(OCC(F)(F)C(F)F)cc1
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1ccc(OCC(F)(F)C(F)F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
